molecular formula C9H8FNS B8634092 2-(Ethylsulfanyl)-5-fluorobenzonitrile

2-(Ethylsulfanyl)-5-fluorobenzonitrile

Cat. No.: B8634092
M. Wt: 181.23 g/mol
InChI Key: OOIAAIBVDBCDAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Ethylsulfanyl)-5-fluorobenzonitrile is a useful research compound. Its molecular formula is C9H8FNS and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H8FNS

Molecular Weight

181.23 g/mol

IUPAC Name

2-ethylsulfanyl-5-fluorobenzonitrile

InChI

InChI=1S/C9H8FNS/c1-2-12-9-4-3-8(10)5-7(9)6-11/h3-5H,2H2,1H3

InChI Key

OOIAAIBVDBCDAZ-UHFFFAOYSA-N

Canonical SMILES

CCSC1=C(C=C(C=C1)F)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

(Step 1) A mixture of 2-bromo-5-fluorobenzonitrile (5.0 g), sodium ethanethiolate (2.31 g), Pd2(dba)3 (114 mg), Xantphos (145 mg) and N,N-diisopropylethylamine (6.46 g) was stirred in toluene (100 ml) at 90° C. for 9 hr under a nitrogen atmosphere. The reaction mixture was treated with 1N hydrochloric acid, and extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over magnesium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:19) to give 2-(ethylsulfanyl)-5-fluorobenzonitrile (1.81 g) as a solid.
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